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Compound of Interest

Compound Name:
Bis[4-(4-

aminophenoxy)phenyl]sulfone

Cat. No.: B080366 Get Quote

Bis[4-(4-aminophenoxy)phenyl]sulfone: A
Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This document provides core technical data on Bis[4-(4-aminophenoxy)phenyl]sulfone, a

chemical compound of interest in various research and development applications. The

information is presented to meet the needs of a scientific audience, emphasizing clarity and

precision of the fundamental physicochemical properties.

Core Properties
Bis[4-(4-aminophenoxy)phenyl]sulfone, also known by its acronym BAPS, is a symmetrical

aromatic sulfone.[1] Its structure features a central sulfonyl group linking two phenyl rings,

which are in turn connected via ether linkages to terminal aminophenoxy groups.

Physicochemical Data
The fundamental molecular properties of Bis[4-(4-aminophenoxy)phenyl]sulfone are

summarized in the table below. This data is essential for stoichiometric calculations, analytical

characterization, and formulation development.
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Property Value Source

Molecular Formula C24H20N2O4S [1][2][3][4][5]

Molecular Weight 432.5 g/mol [2]

432.49 g/mol [1][3][5]

CAS Number 13080-89-2 [1][2][3]

Experimental Protocols and Visualizations
The data presented herein are fundamental physicochemical properties of the molecule. As this

guide pertains only to the molecular weight and formula, detailed experimental protocols for

synthesis or analysis are beyond the current scope. Similarly, as there are no signaling

pathways or complex experimental workflows associated with this basic data, visualizations

using Graphviz are not applicable.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b080366#bis-4-4-aminophenoxy-phenyl-sulfone-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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